Cas no 2172456-63-0 (2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid)

• Product Name: 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid
• CAS No: 2172456-63-0
• MF: C₆H₄Cl₂O₅
• MW: 226.998960494995
• CID: 6361066
• PubChem ID: 165603177
• Update Time: 2025-10-30

2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid
• 2172456-63-0
• 2-[(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxy]acetic acid
• EN300-1627577

• Inchi： 1S/C6H4Cl2O5/c7-3-4(8)6(13-5(3)11)12-1-2(9)10/h6H,1H2,(H,9,10)
• InChI Key： GAKAQAUROMNTHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC1OCC(=O)O)Cl

Computed Properties

• Exact Mass: 225.9435786g/mol
• Monoisotopic Mass: 225.9435786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid

Comprehensive Overview of 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid (CAS No. 2172456-63-0)

2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid (CAS No. 2172456-63-0) is a specialized organic compound with a unique molecular structure that combines a furan ring with acetic acid functionality. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its distinct chemical properties, including its reactivity and potential biological activity, make it a subject of ongoing scientific exploration.

The molecular structure of 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid features a dihydrofuran core substituted with two chlorine atoms and a ketone group, linked to an acetic acid moiety via an ether bond. This arrangement imparts unique physicochemical characteristics, such as moderate solubility in polar organic solvents and specific reactivity patterns that are valuable in synthetic chemistry. Researchers are particularly interested in its potential as a building block for more complex molecules or as a functional intermediate in various applications.

In the context of current scientific trends, this compound aligns with the growing demand for sustainable chemistry solutions and green synthesis approaches. Its structural features may offer opportunities for developing biodegradable materials or eco-friendly chemical processes, topics that are highly relevant in today's environmentally conscious research landscape. The presence of both electron-withdrawing and electron-donating groups in its structure makes it particularly interesting for studying structure-activity relationships in drug discovery.

From a pharmaceutical perspective, the 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid scaffold shows promise due to its similarity to other biologically active furan derivatives. The scientific community is actively investigating whether this compound or its derivatives could serve as enzyme inhibitors or receptor modulators, particularly in areas such as anti-inflammatory or antimicrobial applications. These potential uses align with current healthcare priorities, including the search for novel antimicrobial agents to address growing concerns about antibiotic resistance.

In material science, the compound's unique combination of functional groups makes it a candidate for developing advanced polymers or specialty coatings. The presence of both carboxylic acid and furan moieties offers multiple sites for chemical modification, potentially leading to materials with tailored properties for specific industrial applications. This versatility is particularly valuable in the development of smart materials that respond to environmental stimuli, a rapidly growing field in materials chemistry.

The synthesis and characterization of 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid (CAS No. 2172456-63-0) present interesting challenges for organic chemists. Current research focuses on optimizing its production through atom-efficient methods and catalytic processes that minimize waste generation. These efforts align with the broader movement toward sustainable chemical manufacturing practices, which are increasingly important in both academic and industrial settings.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography when possible. These methods help confirm its molecular structure and purity, which are critical for research applications. The compound's stability under various conditions is also an active area of investigation, as this information is essential for determining its suitability for different applications.

From a regulatory standpoint, while 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid is not currently classified as hazardous under standard chemical safety protocols, proper handling procedures should always be followed when working with any chemical substance. Researchers and manufacturers should consult relevant safety data sheets and conduct appropriate risk assessments before working with this material, in line with standard laboratory safety practices.

The commercial availability of 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid (CAS No. 2172456-63-0) is currently limited to specialized chemical suppliers focusing on research chemicals and fine chemicals. Its pricing and availability may vary depending on purity requirements and order quantities. For researchers interested in this compound, it's advisable to verify the supplier's quality control procedures and analytical data to ensure the material meets their specific research needs.

Looking to the future, 2-(3,4-dichloro-5-oxo-2,5-dihydrofuran-2-yl)oxyacetic acid represents an interesting case study in how specialty chemicals can bridge multiple scientific disciplines. Its potential applications span from medicinal chemistry to advanced materials, demonstrating the interconnected nature of modern chemical research. As scientific understanding of this compound grows, it may open new avenues for innovation in these and other fields, contributing to solutions for some of today's most pressing scientific and technological challenges.